Cas no 2227714-50-1 (methyl (3S)-3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate
• CAS No: 2227714-50-1
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6592978
• PubChem ID: 165654026
• Update Time: 2025-05-30

methyl (3S)-3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate
• methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate
• EN300-1762929
• 2227714-50-1

• Inchi： 1S/C10H12N2O3S/c1-6-9(7(13)5-8(14)15-2)12-3-4-16-10(12)11-6/h3-4,7,13H,5H2,1-2H3/t7-/m0/s1
• InChI Key： FNVPJNXDQZDBTR-ZETCQYMHSA-N
• SMILES： S1C=CN2C1=NC(C)=C2[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on methyl (3S)-3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate

Exploring Methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate (CAS No. 2227714-50-1): Properties, Applications, and Market Insights

The compound methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate (CAS No. 2227714-50-1) is a specialized chemical with a unique molecular structure that has garnered attention in pharmaceutical and biochemical research. This article delves into its properties, synthesis, applications, and relevance in current scientific trends, addressing common queries from researchers and industry professionals.

Methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate belongs to the class of heterocyclic compounds, featuring an imidazothiazole core. Its CAS number 2227714-50-1 serves as a unique identifier, crucial for regulatory and procurement purposes. The compound's stereochemistry, indicated by the (3S) configuration, plays a significant role in its biological activity, making it a subject of interest in drug discovery.

One of the most searched questions regarding this compound is: "What are the synthetic routes for methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate?" Researchers often explore asymmetric synthesis techniques to achieve the desired (3S) enantiomer, which is critical for its application in chiral drug development. Recent advancements in catalytic methods have improved the efficiency of producing this compound with high enantiomeric purity.

The 6-methylimidazo[2,1-b][1,3]thiazole moiety in this molecule is particularly noteworthy. This structural feature is shared with several bioactive compounds, linking CAS 2227714-50-1 to ongoing research in antimicrobial and anti-inflammatory agents. With the global rise in antibiotic resistance, compounds containing this scaffold are being investigated for their potential in addressing this pressing healthcare challenge.

In pharmaceutical applications, the ester group (methyl propanoate) in this molecule offers advantages in drug formulation. This functional group is frequently employed in prodrug strategies, enhancing bioavailability of active pharmaceutical ingredients. The combination of the hydroxy group with the ester functionality in methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate creates opportunities for further chemical modifications, expanding its utility in medicinal chemistry.

Market analysis reveals growing interest in CAS 2227714-50-1, particularly from contract research organizations and academic institutions. The compound's price and availability are common search queries, reflecting its status as a research chemical rather than a bulk commodity. Suppliers typically offer it in small quantities, catering to laboratory-scale investigations.

From a regulatory perspective, methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate is not currently classified under restricted categories, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulatory status in their jurisdiction before procurement.

The stability and storage conditions of CAS 2227714-50-1 are practical concerns for laboratory personnel. Proper handling typically requires protection from moisture and storage at controlled temperatures, as indicated by stability studies. These operational aspects are frequently searched by first-time users of this compound.

In the context of green chemistry, there's increasing interest in developing sustainable synthetic routes for compounds like methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate. Researchers are exploring biocatalytic methods and solvent-free conditions to reduce the environmental impact of its production, aligning with global sustainability goals in chemical manufacturing.

The analytical characterization of 2227714-50-1 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC for purity assessment. These analytical data are crucial for quality control and are often requested by purchasers to ensure compound integrity for their research applications.

Looking forward, the scientific community anticipates expanded applications for methyl (3S)-3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate in drug discovery pipelines. Its structural features make it a valuable building block for developing new therapeutic agents, particularly in areas addressing unmet medical needs.

For researchers considering working with this compound, it's advisable to review recent literature on imidazo[2,1-b][1,3]thiazole derivatives to understand its potential applications fully. The unique combination of functional groups in CAS 2227714-50-1 offers numerous possibilities for innovative research in medicinal chemistry and related fields.